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An In-depth Technical Guide to the Circular Electron Positron Collider (CEPC) and Super
Proton-Proton Collider (SPPC) Projects

This technical guide provides a comprehensive overview of the Circular Electron Positron
Collider (CEPC) and the subsequent Super Proton-Proton Collider (SPPC) projects. It is
intended for researchers, scientists, and drug development professionals interested in the
timeline, technical specifications, and scientific goals of these future large-scale particle physics
facilities.

Project Timeline and Key Milestones

The CEPC project, first proposed by the Chinese particle physics community in 2012, has a
multi-stage timeline leading to its operation and eventual upgrade to the SPPC.[1][2] The
project has progressed through several key design and review phases, with construction
anticipated to begin in the coming years.

Key Phases and Milestones:

2012: The concept of the CEPC was proposed by Chinese high-energy physicists.[2][3]

2015: The Preliminary Conceptual Design Report (Pre-CDR) was completed.[4]

2018: The Conceptual Design Report (CDR) was released in November.[1][2]

2023: The Technical Design Report (TDR) for the accelerator complex was officially released
on December 25th, marking a significant milestone.[5][6]
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e 2024-2027: The project is currently in the Engineering Design Report (EDR) phase.[3][6]
This phase includes finalizing the engineering design, site selection, and industrialization of
key components.[5][7]

e 2025: A formal proposal is scheduled to be submitted to the Chinese government.[5][6] The
reference Technical Design Report for the detector is also expected to be released in June
2025.[8]

e 2027 (Projected): Start of construction is anticipated around this year, during China's "15th
Five-Year Plan".[5][8]

e 2035 (Projected): Completion of CEPC construction.[5][6]

o Post-2050 (Projected): The SPPC era is expected to begin, following the completion of the
CEPC's primary physics program and the readiness of high-field superconducting magnets
for installation.[9]

Quantitative Data: Accelerator and Detector
Parameters

The CEPC is designed to operate at several center-of-mass energies to function as a Higgs, Z,
and W factory, with a potential upgrade to study the top quark.[4] The SPPC will utilize the
same tunnel to achieve unprecedented proton-proton collision energies.[10]

Table 1: CEPC Main Accelerator Parameters at Different Operating Modes

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://arxiv.org/pdf/2505.04663
https://lomcon.ru/files/22LomCon/21/Plenary/Gao.pdf
https://pos.sissa.it/476/821/pdf
https://indico.ihep.ac.cn/event/14938/contributions/35636/attachments/17389/19824/CEPC-2021-Overview-Haijun.pdf
https://pos.sissa.it/476/821/pdf
https://lomcon.ru/files/22LomCon/21/Plenary/Gao.pdf
https://indico.cern.ch/event/1439855/contributions/6461561/attachments/3045932/5381882/ESPP2026Input_CEPC.pdf
https://pos.sissa.it/476/821/pdf
https://indico.cern.ch/event/1439855/contributions/6461561/attachments/3045932/5381882/ESPP2026Input_CEPC.pdf
https://pos.sissa.it/476/821/pdf
https://lomcon.ru/files/22LomCon/21/Plenary/Gao.pdf
https://www.benchchem.com/product/b3044070?utm_src=pdf-body
https://www.slac.stanford.edu/econf/C210711/papers/2203.09451.pdf
https://arxiv.org/pdf/2205.08553
https://www.benchchem.com/product/b3044070?utm_src=pdf-body
https://indico.ihep.ac.cn/event/7355/sessions/8130/attachments/49400/56894/Overview_of_SPPC-2017-Tang.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3044070?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

t-tbar
Parameter Higgs Factory Z Factory W Factory
(Upgrade)

Center-of-Mass

240 91.2 160 360
Energy (GeV)
Circumference

100 100 100 100
(km)
Luminosity per IP

5.0 115 16 0.5
(10%* cm=2s71)
Synchrotron
Radiation

30 30 30 30
Power/beam
(MW)
Number of
Interaction Points 2 2 2 2
(IPs)

Data sourced from multiple references, including[5][9].
Table 2: SPPC Main Design Parameters
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Parameter Pre-CDR CDR Ultimate
Circumference (km) 54.4 100 100
Center-of-Mass

70.6 75 125-150
Energy (TeV)
Dipole Field (T) 20 12 20-24
Injection Energy (TeV) 2.1 2.1 4.2
Number of IPs 2 2 2
Nominal Luminosity

1.2 x10% 1.0x10% -
per IP (cm~2s71)
Circulating Beam

1.0 0.7 -

Current (A)

This table presents an evolution of the SPPC design parameters as outlined in the Pre-CDR

and CDR. The "Ultimate" column reflects the long-term goals for the project.[10][11]

Table 3: CEPC Baseline Detector Performance Requirements

Performance Metric

Requirement

Physics Goal

Precision Higgs and

Lepton Identification Efficiency > 99.5%
Electroweak measurements
) o Separation of Higgs decays to
b-tagging Efficiency ~80%
b, c, and gluons
) Separation of W/Z/Higgs with
Jet Energy Resolution BMR < 4%

hadronic final states

Luminosity Measurement

Accuracy

1073 (Higgs), 104 (2)

Precision cross-section

measurements

Beam Energy Measurement

Accuracy

1 MeV (Higgs), 100 keV (2)

Precise mass measurements

of Higgs and Z bosons
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Data compiled from various sources detailing detector performance studies.[8][12][13]

Experimental Protocols and Physics Goals

The primary physics goals of the CEPC are to perform high-precision measurements of the
Higgs boson, Z and W bosons, and to search for physics beyond the Standard Model.[5][14]
The vast datasets will allow for unprecedented tests of the Standard Model.[15]

Higgs Factory Operation (240 GeV): The main objective is the precise measurement of the
Higgs boson's properties, including its mass, width, and couplings to other particles.[14] The
CEPC is expected to produce over one million Higgs bosons, enabling the study of rare decay
modes.[16] The primary production mechanism at this energy is the Higgs-strahlung process
(ete™ - ZH).

Z Factory Operation (91.2 GeV): Operating at the Z-pole, the CEPC will produce trillions of Z
bosons.[16] This will allow for extremely precise measurements of electroweak parameters,
such as the Z boson mass and width, and various asymmetry parameters.[17] These
measurements will be sensitive to subtle effects of new physics at higher energy scales. The
potential for a polarized beam at the Z-pole is also being investigated to enhance the physics
reach.[18]

W Factory Operation (~160 GeV): By performing scans around the W-pair production
threshold, the CEPC will be able to measure the mass of the W boson with very high precision.
[15] This is a crucial parameter within the Standard Model, and a precise measurement can
provide stringent consistency checks.

SPPC Physics Program: As the second phase, the SPPC will be a discovery machine, aiming
to explore the energy frontier far beyond the reach of the Large Hadron Collider.[10] With a
center-of-mass energy of up to 125-150 TeV, its primary goal will be to search for new heavy
particles and phenomena that could provide answers to fundamental questions, such as the
nature of dark matter and the hierarchy problem.[11]

Detailed experimental methodologies are still under development and will be finalized by the
respective international collaborations. The general approach will involve analyzing the final
state particles from the electron-positron or proton-proton collisions using the hermetic
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detectors to reconstruct the properties of the produced particles and search for new
phenomena.

Visualizations
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Caption: High-level timeline of the CEPC and SPPC projects.
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Caption: Simplified workflow of the CEPC accelerator complex.

CEPC to SPPC Transition Logic
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Caption: Logical relationship between the CEPC and SPPC projects.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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